Cas no 1807287-78-0 (2-Cyano-4-hydroxy-3-methylphenylacetic acid)

• Product Name: 2-Cyano-4-hydroxy-3-methylphenylacetic acid
• CAS No: 1807287-78-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5001844
• Update Time: 2025-05-20

2-Cyano-4-hydroxy-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-hydroxy-3-methylphenylacetic acid

• Inchi： 1S/C10H9NO3/c1-6-8(5-11)7(4-10(13)14)2-3-9(6)12/h2-3,12H,4H2,1H3,(H,13,14)
• InChI Key： CGTSWBAQCHJGLN-UHFFFAOYSA-N
• SMILES： OC1C=CC(CC(=O)O)=C(C#N)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 2-Cyano-4-hydroxy-3-methylphenylacetic acid

2-Cyano-4-Hydroxy-3-Methylphenylacetic Acid (CAS No. 1807287-78-0)

2-Cyano-4-Hydroxy-3-Methylphenylacetic Acid, also known by its CAS number 1807287-78-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a cyano group, a hydroxyl group, and a methyl group, along with an acetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The synthesis of 2-Cyano-4-Hydroxy-3-Methylphenylacetic Acid involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing the synthesis pathways to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to streamline the production process.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 2-Cyano-4-Hydroxy-3-Methylphenylacetic Acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Additionally, this compound has shown moderate activity against certain cancer cell lines, suggesting its potential role in anticancer therapy.

One of the most exciting developments involving this compound is its application in the field of agrochemistry. Researchers have investigated its ability to act as a plant growth regulator, with studies indicating that it can enhance crop yield under stress conditions such as drought or salinity. This dual functionality—simultaneously benefiting human health and agriculture—underscores the compound's versatility.

In conclusion, 2-Cyano-4-Hydroxy-3-Methylphenylacetic Acid (CAS No. 1807287-78-0) is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.